Cas no 20576-82-3 (Mono-tert-Butyl Terephthalate)

• Product Name: Mono-tert-Butyl Terephthalate
• CAS No: 20576-82-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD04037901
• CID: 252893
• PubChem ID: 2760954
• Update Time: 2025-06-23

Mono-tert-Butyl Terephthalate Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butoxycarbonyl)benzoic acid
• Mono-tert-Butyl Terephthalate
• 1,4-Benzenedicarboxylicacid, 1-(1,1-dimethylethyl) ester
• 4-[(2-methylpropan-2-yl)oxycarbonyl]benzoic acid
• terephthalic acid-mono-t-butyl ester
• tert-Butyl 4-carboxybenzoate
• tert-Butyl hydrogen terephthalate
• tert-Butyl terephthalate
• 4-[(tert-butoxy)carbonyl]benzoic acid
• 4-(t-butoxycarbonyl)benzoic acid
• ILBDCOLCHNVWNS-UHFFFAOYSA-N
• terephthalic acid-tert.butyl-ester
• terephthalic acid mono-t-butyl ester
• SBB096304
• RW2834
• VZ27953
• terephthalic acid mono tert-butyl ester
• CM12554
• terephthal
• Z1562158949
• 1,4-Benzenedicarboxylic acid, 1-(1,1-dimethylethyl) ester
• SCHEMBL527251
• PS-5977
• J-013433
• 1,4-Benzenedicarboxylicacid,1-(1,1-dimethylethyl)ester
• AKOS015838019
• terephthalic acid mono tert butyl ester
• EN300-124635
• SY059446
• 20576-82-3
• A814713
• 4-BOC-benzoic acid
• CS-W005067
• FT-0600869
• DTXSID90375436
• MFCD04037901
• DB-006559

• MDL： MFCD04037901
• Inchi： 1S/C12H14O4/c1-12(2,3)16-11(15)9-6-4-8(5-7-9)10(13)14/h4-7H,1-3H3,(H,13,14)
• InChI Key： ILBDCOLCHNVWNS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 2.3

Experimental Properties

• Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 209-212(dec.)
• Boiling Point: 351.8℃ at 760 mmHg
• Flash Point: 132.8°C
• Refractive Index: 1.533
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• PSA: 63.60000
• LogP: 2.34010

Mono-tert-Butyl Terephthalate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Mono-tert-Butyl Terephthalate

Mono-tert-Butyl Terephthalate (CAS No. 20576-82-3): An Overview of Its Properties, Applications, and Recent Research

Mono-tert-Butyl Terephthalate (CAS No. 20576-82-3) is a versatile organic compound that has garnered significant attention in the fields of materials science, polymer chemistry, and pharmaceutical research. This compound is a monoester derivative of terephthalic acid, where one of the carboxylic acid groups is esterified with tert-butyl alcohol. The unique chemical structure of Mono-tert-Butyl Terephthalate endows it with a range of valuable properties that make it suitable for various applications.

The molecular formula of Mono-tert-Butyl Terephthalate is C₁₁H₁₄O₄, and its molecular weight is approximately 210.23 g/mol. The compound is a white crystalline solid at room temperature and exhibits good thermal stability. It is insoluble in water but readily soluble in common organic solvents such as methanol, ethanol, and acetone. These solubility characteristics make it an ideal candidate for use in various chemical processes and formulations.

In the context of materials science, Mono-tert-Butyl Terephthalate has been extensively studied for its potential as a monomer in the synthesis of polyesters and copolymers. The tert-butyl group provides steric hindrance, which can influence the polymerization kinetics and the resulting polymer properties. Recent research has shown that polymers derived from Mono-tert-Butyl Terephthalate exhibit enhanced thermal stability and mechanical strength compared to traditional polyesters. These properties make them suitable for high-performance applications such as automotive parts, electronic components, and medical devices.

In the pharmaceutical industry, Mono-tert-Butyl Terephthalate has been explored as a potential drug delivery vehicle. The compound's ability to form stable ester linkages with various active pharmaceutical ingredients (APIs) allows for the controlled release of drugs over extended periods. This controlled release mechanism can improve drug efficacy and reduce side effects, making it an attractive option for the development of sustained-release formulations. Recent studies have demonstrated the successful encapsulation of anti-inflammatory drugs and antiviral agents using Mono-tert-Butyl Terephthalate-based delivery systems.

Beyond its applications in materials science and pharmaceuticals, Mono-tert-Butyl Terephthalate has also found use in the field of environmental science. Researchers have investigated its potential as a biodegradable plasticizer for polyvinyl chloride (PVC) and other polymers. The biodegradability of Mono-tert-Butyl Terephthalate-based plasticizers can help reduce the environmental impact of plastic waste, addressing one of the major challenges in modern waste management.

The synthesis of Mono-tert-Butyl Terephthalate typically involves the esterification reaction between terephthalic acid and tert-butyl alcohol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction conditions, including temperature, pressure, and catalyst concentration, can be optimized to achieve high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using solid acid catalysts or microwave-assisted reactions.

The safety profile of Mono-tert-Butyl Terephthalate is an important consideration for its industrial applications. Extensive toxicological studies have shown that it has low toxicity when handled properly. However, like many organic compounds, it should be used with appropriate safety measures to prevent inhalation or skin contact. Industrial hygiene practices such as proper ventilation and personal protective equipment (PPE) are recommended to ensure safe handling.

In conclusion, Mono-tert-Butyl Terephthalate (CAS No. 20576-82-3) is a multifunctional compound with a wide range of applications in materials science, pharmaceuticals, and environmental science. Its unique chemical structure and favorable properties make it a valuable component in various industrial processes and formulations. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.